(Z)-methyl 2-(2-((4-fluorobenzoyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(4-fluorobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H15FN2O5S2/c1-26-16(22)10-21-14-8-7-13(28(2,24)25)9-15(14)27-18(21)20-17(23)11-3-5-12(19)6-4-11/h3-9H,10H2,1-2H3
• InChI Key: CKQGLTRSEDAPEB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O5S2
• Molecular Weight: 422.5 g/mol

Description

The compound is a derivative of benzo[d]thiazol. Benzo[d]thiazol derivatives have been studied for their inhibitory effects on tyrosinase, an enzyme that plays a key role in melanogenesis.

Scientific Research Applications

Antimicrobial Activity

Compounds with benzothiazole-imino structures have been synthesized and characterized for their antimicrobial activities. For instance, Schiff Bases derived from amino-benzothiazole have shown good antimicrobial activity against bacterial strains causing infections in various parts of the human body, suggesting their potential as antimicrobial agents (Mishra et al., 2019).

Aldose Reductase Inhibitors

Iminothiazolidin derivatives have been evaluated as aldehyde reductase and aldose reductase inhibitors, indicating their potential application in the treatment of diabetic complications. These compounds, especially those with substitutions at the benzoylimino group, showed promising inhibitory potency, highlighting the therapeutic potential of such structures (Ali et al., 2012).

Anticancer Agents

Novel substituted iminothiazolidin derivatives have been synthesized and evaluated for their in vitro cytotoxicity against a panel of 60 human tumor cell lines, showing potent growth inhibition against melanoma and ovarian cancer cells. This suggests the potential use of such compounds as lead compounds for further structural optimization as antitumor agents (Penthala et al., 2011).

Chemical Synthesis and Catalysis

Research on benzothiazole and imino compounds also extends to chemical synthesis and catalysis, where these compounds are utilized as building blocks or catalysts for synthesizing a variety of heterocycles. This demonstrates the versatility and importance of such compounds in synthetic chemistry, potentially aiding in the development of new materials and drugs (Darweesh et al., 2016).